BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Handling Protocols for AZ-
27 (Sodium Azide)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AZ-27

Cat. No.: B15566185

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling
and Disposal

This document provides critical safety and logistical information for the handling and disposal of
AZ-27, identified as Sodium Azide (CAS No. 26628-22-8). Adherence to these procedures is
essential for ensuring laboratory safety and minimizing risk.

Immediate Safety and Personal Protective
Equipment (PPE)

Sodium Azide is a highly toxic substance that can be fatal if inhaled, swallowed, or absorbed
through the skin.[1][2] It can also react with heavy metals to form explosive compounds and
liberate toxic gas upon contact with acids.[1][2] Therefore, stringent safety measures are
mandatory.

Engineering Controls:
e Always handle Sodium Azide in a designated chemical fume hood.[1]
e An eyewash station and a safety shower must be readily accessible in the work area.[1]

Required Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Eye/Face Protection

Safety glasses with side
shields or chemical safety
goggles conforming to EN 166
standards. A face shield may
be required for splash-prone

activities.

Protects against eye irritation
and systemic toxicity from dust

or vapor contact.[1][3]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Refer to
the glove supplier for specific

breakthrough times.

Prevents skin irritation and
potentially fatal absorption
through the skin.[3]

Skin and Body Protection

A lab coat or chemical-
resistant apron. Full protective
clothing may be necessary
depending on the scale of

work.

Minimizes skin contact and
contamination of personal

clothing.

Respiratory Protection

A NIOSH/MSHA or EN 136
approved respirator is required
if exposure limits are likely to
be exceeded, if irritation is
experienced, or when dusts

are generated.[3][4]

Protects against inhalation,
which can be fatal and cause
severe respiratory tract
irritation.[1][2]

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o Ensure all required PPE is correctly donned before entering the handling area.

o Verify that the chemical fume hood is functioning correctly.

o Have all necessary equipment and reagents ready to minimize movement and time in the

handling area.

» Handling:
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o Do not get the substance in eyes, on skin, or on clothing.[1]
o Avoid creating dust.

o Do not eat, drink, or smoke in the work area.[2]

e Post-Handling:
o Thoroughly wash hands and any exposed skin after handling.[5]
o Decontaminate the work surface.
o Remove and properly store or dispose of PPE.
Disposal Plan
Improper disposal of Sodium Azide can pose a significant environmental and safety hazard.
» Waste Collection:
o Dispose of contents and container to an approved waste disposal plant.[5]
o Do not dispose of down the drain.

o For Spills:

[e]

Evacuate personnel to a safe area.

o

Avoid generating dust.

o

Wear appropriate PPE during cleanup.

[¢]

Prevent the spill from entering drains.[5]
e Sharps Disposal:

o Any sharps (needles, syringes, etc.) contaminated with Sodium Azide must be disposed of
in a designated medical sharps container.[6][7]
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Quantitative Data Summary

Property Value Source
Oral LD50 (Rat) 27 mg/kg [3][4]
Dermal LD50 (Rabbit) 20 mg/kg [2][4]
Melting Point 275 °C /527 °F [5]
Boiling Point 300°C /572 °F [5]
Solubility in Water 420 g/L (at 17°C) [5]

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Protocols for AZ-27
(Sodium Azide)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566185#personal-protective-equipment-for-
handling-az-27]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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